8-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(2,4-dichlorophenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide

• IUPAC Name: 8-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(2,4-dichlorophenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide
• InChI: InChI=1S/C20H18Cl3F3N4O2/c21-13-1-2-16(14(22)10-13)28-18(31)30-7-8-32-19(30)3-5-29(6-4-19)17-15(23)9-12(11-27-17)20(24,25)26/h1-2,9-11H,3-8H2,(H,28,31)
• InChI Key: FJNKDBRWKUJTNH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(CCO2)C(=O)NC3=C(C=C(C=C3)Cl)Cl)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C20H18Cl3F3N4O2
• Molecular Weight: 509.7 g/mol
• CAS No.: 338761-14-1

Description

8-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(2,4-dichlorophenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide is a useful research compound. Its molecular formula is C20H18Cl3F3N4O2 and its molecular weight is 509.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystal structure of derivatives of this compound have been extensively studied. For instance, the synthesis of various derivatives and their relationship with crystal structure has been explored, highlighting the role of substituents in supramolecular arrangements (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).
• Another study focused on the synthesis of trifluoromethylated 8-oxa-2,4-diazaspiro[5.5]undecanes, investigating the impact of catalyst and temperature on reaction efficiency (Li, Shi, Yang, Kang, Zhang, & Song, 2014).

Chemical Reactions and Mechanisms

• Research on oxidative cyclization of olefinic precursors to synthesize azaspiro[4.5]decane systems has been conducted, discussing the stereoselectivity obtained in the intramolecular cyclization process (Martin‐Lopez & Bermejo, 1998).
• Investigations into the synthesis of sulfur-containing heterocycles, including spiropyrimidinetriones and thioxopyrimidinediones, have been reported, offering insights into the structural requirements of these compounds (Reddy, Babu, & Padmavathi, 2001).

Potential Pharmacological Applications

• Some studies have synthesized spirooxazolidine-2,4-dione derivatives related to this compound, evaluating their potential as cholinergic agents and exploring their structural requirements for muscarinic activity (Tsukamoto, Ichihara, Wanibuchi, Usuda, Hidaka, Harada, & Tamura, 1993).
• Research on diazaspiro[4.5]decan-8-yl)pyrimidin-4-amine derivatives has been carried out, examining their binding to extracellular allosteric sites and their potential to induce endocytosis of chemokine receptors (Shukla, Ajram, Begg, Evans, Graves, Hodgson, Lynn, Miah, Percy, Procopiou, Richards, & Slack, 2016).

Future Directions

The future directions for the research and application of TFMP derivatives, such as the compound , are promising. It is expected that many novel applications of TFMP will be discovered in the future. These compounds have found use in the protection of crops from pests, and several TFMP derivatives are also used in the pharmaceutical and veterinary industries.